4-[2-(2-Oxo-1,3-benzoxazol-3(2H)-yl)ethoxy]benzaldehyde

• CAS RN: 142649-91-0
• Molecular Formula: C16H13NO4
• Molecular Weight: 283.28 g/mol
• IUPAC Name: 4-[2-(2-oxo-1,3-benzoxazol-3-yl)ethoxy]benzaldehyde
• InChI: InChI=1S/C16H13NO4/c18-11-12-5-7-13(8-6-12)20-10-9-17-14-3-1-2-4-15(14)21-16(17)19/h1-8,11H,9-10H2
• InChI Key: KJEZFSSXQNYARA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)O2)CCOC3=CC=C(C=C3)C=O

Description

4-[2-(2-Oxo-1,3-benzoxazol-3(2H)-yl)ethoxy]benzaldehyde is a useful research compound. Its molecular formula is C16H13NO4 and its molecular weight is 283.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve benzoxazolinone (0.024 mol) in dimethylformamide and add potassium carbonate (0.047 mol). Heat at reflux for 20 minutes and then add the compound obtained in Step A (0.021 mol). Stir magnetically at reflux for 80 minutes. Hydrolyse the reaction mixture in 150 ml of water, suction-filter off the resulting precipitate and recrystallise it from a 5/5 cyclohexane/toluene mixture.